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Compound of Interest

Compound Name: Fmoc-Thr(TBDMS)-OH

Cat. No.: B557370 Get Quote

Technical Data for Fmoc-Thr(TBDMS)-OH
This document provides core technical specifications for Fmoc-Thr(TBDMS)-OH, a derivative

of the amino acid threonine commonly utilized in solid-phase peptide synthesis. The data

presented below is intended for researchers, scientists, and professionals in the field of drug

development and peptide chemistry.

Chemical Properties and Identifiers
The following table summarizes the key quantitative data for Fmoc-Thr(TBDMS)-OH.

Parameter Value

CAS Number 146346-82-9[1][2][3]

Molecular Weight 455.62 g/mol [1]

Molecular Formula C₂₅H₃₃NO₅Si

Synonyms: Fmoc-O-(tert.-butyldimethylsilyl)-L-threonine, (2S,3R)-3-[(tert-

butyldimethylsilyl)oxy]-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid, O-

[Dimethyl(2-methyl-2-propanyl)silyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-threonine.

As this document serves as a technical data summary for a specific chemical compound,

detailed experimental protocols and signaling pathways are not applicable. The information
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provided is intended to be a quick reference for laboratory use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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